Cas no 1795086-07-5 (N-({1-cyclopentyl-1H,4H,6H,7H-pyrano[4,3-c]pyrazol-3-yl}methyl)-2H-1,3-benzodioxole-5-carboxamide)

N-({1-cyclopentyl-1H,4H,6H,7H-pyrano[4,3-c]pyrazol-3-yl}methyl)-2H-1,3-benzodioxole-5-carboxamide is a structurally complex heterocyclic compound featuring a fused pyrano-pyrazole core linked to a benzodioxole carboxamide moiety. Its unique architecture suggests potential utility in medicinal chemistry, particularly as a scaffold for targeting enzymes or receptors due to the presence of multiple pharmacophoric elements. The cyclopentyl substitution enhances lipophilicity, potentially improving membrane permeability, while the benzodioxole group may confer metabolic stability. This compound’s modular design allows for further derivatization, making it a versatile intermediate for drug discovery. Its synthetic route and purity profile should be carefully optimized to ensure reproducibility in research applications.
N-({1-cyclopentyl-1H,4H,6H,7H-pyrano[4,3-c]pyrazol-3-yl}methyl)-2H-1,3-benzodioxole-5-carboxamide structure
1795086-07-5 structure
Product Name:N-({1-cyclopentyl-1H,4H,6H,7H-pyrano[4,3-c]pyrazol-3-yl}methyl)-2H-1,3-benzodioxole-5-carboxamide
CAS No:1795086-07-5
MF:C20H23N3O4
MW:369.414324998856
CID:5367934
Update Time:2025-10-30

N-({1-cyclopentyl-1H,4H,6H,7H-pyrano[4,3-c]pyrazol-3-yl}methyl)-2H-1,3-benzodioxole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-[(1-Cyclopentyl-1,4,6,7-tetrahydropyrano[4,3-c]pyrazol-3-yl)methyl]-1,3-benzodioxole-5-carboxamide
    • N-({1-cyclopentyl-1H,4H,6H,7H-pyrano[4,3-c]pyrazol-3-yl}methyl)-2H-1,3-benzodioxole-5-carboxamide
    • Inchi: 1S/C20H23N3O4/c24-20(13-5-6-18-19(9-13)27-12-26-18)21-10-16-15-11-25-8-7-17(15)23(22-16)14-3-1-2-4-14/h5-6,9,14H,1-4,7-8,10-12H2,(H,21,24)
    • InChI Key: MNJAEEFJKJXEQL-UHFFFAOYSA-N
    • SMILES: O1C2=CC=C(C(NCC3=NN(C4CCCC4)C4CCOCC=43)=O)C=C2OC1

Experimental Properties

  • Density: 1.48±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 586.5±50.0 °C(Predicted)
  • pka: 13.08±0.20(Predicted)

N-({1-cyclopentyl-1H,4H,6H,7H-pyrano[4,3-c]pyrazol-3-yl}methyl)-2H-1,3-benzodioxole-5-carboxamide Pricemore >>

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N-({1-cyclopentyl-1H,4H,6H,7H-pyrano[4,3-c]pyrazol-3-yl}methyl)-2H-1,3-benzodioxole-5-carboxamide Related Literature

Additional information on N-({1-cyclopentyl-1H,4H,6H,7H-pyrano[4,3-c]pyrazol-3-yl}methyl)-2H-1,3-benzodioxole-5-carboxamide

Recent Advances in the Study of N-({1-cyclopentyl-1H,4H,6H,7H-pyrano[4,3-c]pyrazol-3-yl}methyl)-2H-1,3-benzodioxole-5-carboxamide (CAS: 1795086-07-5)

The compound N-({1-cyclopentyl-1H,4H,6H,7H-pyrano[4,3-c]pyrazol-3-yl}methyl)-2H-1,3-benzodioxole-5-carboxamide (CAS: 1795086-07-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, including its synthesis, mechanism of action, and biological activity.

Recent studies have focused on the synthesis and optimization of this compound, which belongs to a class of pyrano[4,3-c]pyrazole derivatives. These derivatives are known for their diverse pharmacological properties, including anti-inflammatory, anticancer, and neuroprotective effects. The specific structural features of N-({1-cyclopentyl-1H,4H,6H,7H-pyrano[4,3-c]pyrazol-3-yl}methyl)-2H-1,3-benzodioxole-5-carboxamide, such as the cyclopentyl group and the benzodioxole moiety, are believed to contribute to its unique biological activity.

In vitro and in vivo studies have demonstrated that this compound exhibits potent inhibitory activity against specific molecular targets, such as kinases and enzymes involved in inflammatory pathways. For instance, recent research has shown that it effectively modulates the activity of certain protein kinases, which play a critical role in cell proliferation and survival. These findings suggest its potential as a lead compound for the development of novel kinase inhibitors.

Furthermore, pharmacokinetic studies have revealed favorable properties of this compound, including good oral bioavailability and metabolic stability. These characteristics make it a promising candidate for further preclinical and clinical development. However, challenges such as off-target effects and toxicity profiles need to be addressed in future studies to ensure its safety and efficacy.

In conclusion, N-({1-cyclopentyl-1H,4H,6H,7H-pyrano[4,3-c]pyrazol-3-yl}methyl)-2H-1,3-benzodioxole-5-carboxamide represents a promising avenue for drug discovery, particularly in the areas of oncology and inflammation. Continued research into its mechanism of action and optimization of its chemical structure will be crucial for translating these findings into therapeutic applications.

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